3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole

• Molecular Formula: C21H22F3N3O3S
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 3-propan-2-ylsulfanyl-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazole
• InChI: InChI=1S/C21H22F3N3O3S/c1-12(2)31-20-26-25-19(13-9-16(28-3)18(30-5)17(10-13)29-4)27(20)15-8-6-7-14(11-15)21(22,23)24/h6-12H,1-5H3
• InChI Key: IONWXZVPWSUFDT-UHFFFAOYSA-N
• SMILES: CC(C)SC1=NN=C(N1C2=CC=CC(=C2)C(F)(F)F)C3=CC(=C(C(=C3)OC)OC)OC

Description

3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazole derivative and is known for its unique chemical properties that make it suitable for use in scientific research.

Mechanism of Action

The mechanism of action of 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole is not well understood. However, it is believed that this compound works by inhibiting the growth of cancer cells and certain plant species by interfering with their metabolic pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole are not well documented. However, studies have shown that this compound has the potential to inhibit the growth of cancer cells and certain plant species, making it a promising candidate for use in the development of new drugs and pesticides.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole in lab experiments is its unique chemical properties, which make it suitable for use in various scientific research applications. However, one of the limitations of using this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the research and development of 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole. One potential direction is the further exploration of its potential applications in the development of new drugs and pesticides. Another direction is the investigation of its mechanism of action and biochemical and physiological effects. Additionally, research can be conducted to develop more cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole involves the reaction of 3-(trifluoromethyl)phenyl)-1H-1,2,4-triazole-5-thiol with 3,4,5-trimethoxybenzaldehyde in the presence of isopropyl iodide. The reaction is carried out under reflux conditions, and the resulting product is purified through column chromatography.

Scientific Research Applications

The unique chemical properties of 3-(isopropylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole make it suitable for use in various scientific research applications. This compound has been used in the development of new drugs, as it has shown promising results in inhibiting the growth of cancer cells. It has also been used in the development of new pesticides and herbicides due to its ability to inhibit the growth of certain plant species.